Cas no 207730-78-7 (5-(1H-Tetrazol-1-yl)isophthalic acid)

• Product Name: 5-(1H-Tetrazol-1-yl)isophthalic acid
• CAS No: 207730-78-7
• MF: C₉H₆N₄O₄
• MW: 234.168341159821
• MDL: MFCD11108897
• CID: 4524206
• PubChem ID: 42570229
• Update Time: 2025-04-24

5-(1H-Tetrazol-1-yl)isophthalic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-Tetrazol-1-yl)isophthalic acid
• 5-(1H-tetrazol-1-yl)-1,3-benzenedicarboxylic acid
• 1,3-Benzenedicarboxylic acid, 5-(1H-tetrazol-1-yl)-
• NS-03098
• 5-(1H-tetrazol-1-yl)benzene-1,3-dicarboxylic acid
• 5-(tetrazol-1-yl)benzene-1,3-dicarboxylic acid
• BBL031816
• STK719882
• 5-(1H-tetrazol-1-yl)isophthalicacid
• 207730-78-7
• SCHEMBL15569573
• ALBB-015853
• CS-0267990
• MFCD11108897
• 5-(1H-1,2,3,4-tetrazol-1-yl)benzene-1,3-dicarboxylic acid
• AKOS005175140
• EN300-186445
• H31304

• MDL： MFCD11108897
• Inchi： 1S/C9H6N4O4/c14-8(15)5-1-6(9(16)17)3-7(2-5)13-4-10-11-12-13/h1-4H,(H,14,15)(H,16,17)
• InChI Key： LTXHNRONGYGYOW-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=O)O)C=C(C=1)N1C=NN=N1)=O

Computed Properties

• Exact Mass: 234.03890469g/mol
• Monoisotopic Mass: 234.03890469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 118Ų

5-(1H-Tetrazol-1-yl)isophthalic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives